Ferrocin A

• Molecular Formula: C51H84FeN13O18
• Molecular Weight: 1223.1 g/mol
• InChI: InChI=1S/C51H84N13O18.Fe/c1-8-9-10-11-12-13-14-21-41(69)58-40-30-82-44(72)28-55-47(74)37(19-16-23-63(80)34(6)67)57-42(70)26-53-46(73)32(4)52-25-36(18-15-22-62(79)33(5)66)56-49(76)39(29-65)60-51(78)45(31(2)3)61-43(71)27-54-48(75)38(59-50(40)77)20-17-24-64(81)35(7)68;/h13-14,31-32,36-40,45,52,65H,8-12,15-30H2,1-7H3,(H,53,73)(H,54,75)(H,55,74)(H,56,76)(H,57,70)(H,58,69)(H,59,77)(H,60,78)(H,61,71);/q-3;+3/b14-13-;/t32-,36?,37?,38?,39-,40-,45+;/m0./s1
• InChIKey: GAPCDFHDLGNEMA-QKILJWLESA-N

Ferrocin A: An Iron-Chelating Cyclic Decapeptide Antibiotic with Dual Antimicrobial and Antiviral Activity

Ferrocin A is an iron-containing cyclic decapeptide antibiotic produced by Pseudomonas fluorescens YK-310. It belongs to the ferrocin family (A, B, C, D), all of which are iron-chelating peptides with antibacterial activity against Gram-negative bacteria [1]. Structurally, ferrocins contain three hydroxamate moieties per ferric ion, forming an octahedral iron complex [2]. Ferrocin A exhibits selective therapeutic efficacy against Pseudomonas aeruginosa infections in vivo and has been identified as a high-affinity ligand for the SARS-CoV-2 RNA-dependent RNA polymerase (nsp12) via molecular docking studies [3].

✓ Antimicrobial screening against Gram-negative bacteria, particularly P. aeruginosa

✓ In vivo infection model studies (mouse peritonitis/sepsis) with subcutaneous dosing

✓ Iron-dependent mechanism-of-action research under iron-limited vs. iron-sufficient conditions Activity enhancement specific to Pseudomonas spp.

✓ SARS-CoV-2 nsp12 polymerase docking and antiviral target engagement assays

✓ Structure-activity relationship (SAR) studies of iron-chelating cyclic decapeptides

• [1] Katayama N, Nozaki Y, Okonogi K, Harada S, Ono H. Ferrocins, new iron-containing peptide antibiotics produced by bacteria. Taxonomy, fermentation and biological activity. J Antibiot (Tokyo). 1993;46(1):65-70. View Source
• [2] Tsubotani S, Katayama N, Koyama K, Ono H, Harada S. Ferrocins, new iron-containing peptide antibiotics produced by bacteria. Isolation, characterization and structure elucidation. J Antibiot (Tokyo). 1993;46(2):287-293. View Source
• [3] Xia B, et al. Lipopeptides against COVID-19 RNA-dependent RNA polymerase using molecular docking. J Taibah Univ Med Sci. 2022;17(1):56-64. View Source

Why Ferrocin A Cannot Be Replaced by Other Ferrocins or Iron-Chelating Antibiotics

Despite their shared core structure and iron-chelating mechanism, ferrocins A, B, C, and D exhibit distinct in vivo therapeutic efficacy and iron-dependent activity profiles. Simple substitution among these analogs without considering differential MICs, ED50 values, and medium-specific activity can lead to inconsistent experimental outcomes and misinterpretation of therapeutic potential. The unique interaction of Ferrocin A with SARS-CoV-2 nsp12 further distinguishes it from related compounds [1].

Target Compound

Ferrocin A (C₅₁H₈₂FeN₁₃O₁₉) – iron-chelating cyclic decapeptide with specific in vivo model-response profile

Analog Risk

Ferrocins B, C, D share similar in vitro MIC values but exhibit up to 3-fold differences in mouse infection model ED₅₀, and may not recapitulate the same iron-dependent activity modulation

Mechanism Context

Ferrocin A–iron complex shows highest predicted binding affinity to SARS-CoV-2 nsp12 among tested lipopeptides

Substitution Hazard

Other iron-chelating peptides or non-iron lipopeptides (e.g., surfactin, fengycin) lack documented nsp12 engagement; antiviral endpoint profile may not transfer

Structural Specificity

Single oxygen atom difference between Ferrocin A and Ferrocin B correlates with distinct in vivo potency; stereochemical or oxidative state changes may alter biological readout

Validation Requirement

Direct replacement with a ferrocin analog requires independent confirmation of ED₅₀, MIC under relevant iron conditions, and target binding

• [1] Katayama N, Nozaki Y, Okonogi K, Harada S, Ono H. Ferrocins, new iron-containing peptide antibiotics produced by bacteria. Taxonomy, fermentation and biological activity. J Antibiot (Tokyo). 1993;46(1):65-70. View Source

Ferrocin A Quantitative Differentiation Evidence: Head-to-Head Comparisons with Ferrocins B, C, D and Other Lipopeptides

In Vitro Antibacterial Activity Against Pseudomonas aeruginosa: Ferrocin A vs. Ferrocins B, C, D

Ferrocin A demonstrates comparable in vitro potency to Ferrocins B, C, and D against P. aeruginosa under standard assay conditions, with an MIC of 0.39 μg/mL (10^6 CFU/mL) [1]. This value is identical to that of Ferrocin C and within the same order of magnitude as Ferrocins B (0.78 μg/mL) and D (0.39 μg/mL). The activity spectrum against other Gram-negative bacteria also shows similar patterns across the four ferrocins [1].

In vitro MIC vs. P. aeruginosa

Direct comparison

0.39 µg/mL (Ferrocin A)

Supports antimicrobial screening context; in vitro potency comparable among ferrocins

Agar dilution, 10⁶ CFU/mL. Ferrocin B MIC 0.78 µg/mL; C and D 0.39 µg/mL

Evidence Dimension	Minimum Inhibitory Concentration (MIC) against Pseudomonas aeruginosa IFO 3080
Target Compound Data	0.39 μg/mL
Comparator Or Baseline	Ferrocin B: 0.78 μg/mL; Ferrocin C: 0.39 μg/mL; Ferrocin D: 0.39 μg/mL
Quantified Difference	Ferrocin A and C are 2-fold more potent than Ferrocin B (0.78 μg/mL) and equipotent to Ferrocin D.
Conditions	Agar dilution method using DYAB medium, inoculum size 10^6 CFU/mL [1]

Why This Matters

This direct comparison confirms that while in vitro potency against P. aeruginosa is similar among ferrocins, in vivo efficacy differs dramatically (see Evidence 2), underscoring the importance of selecting the correct analog for animal studies.

• [1] Katayama N, Nozaki Y, Okonogi K, Harada S, Ono H. Ferrocins, new iron-containing peptide antibiotics produced by bacteria. Taxonomy, fermentation and biological activity. J Antibiot (Tokyo). 1993;46(1):65-70. View Source

In Vivo Therapeutic Efficacy in Pseudomonas aeruginosa Mouse Infection Model: Ferrocin A vs. Ferrocins B, C, D

Ferrocin A exhibits a potent therapeutic effect in mice infected with P. aeruginosa P9, with an ED50 value of 0.197 mg/kg when administered subcutaneously [1]. This is approximately 3-fold more potent than Ferrocins B (ED50 0.593 mg/kg), C (ED50 0.590 mg/kg), and the comparator value for E. coli (>50 mg/kg) [1]. Notably, this enhanced in vivo activity occurs despite similar in vitro MIC values (Table 2) [1].

In vivo ED₅₀ mouse model

Direct comparison

0.197 mg/kg (s.c.)

Reported in vivo model-response comparison; Ferrocin A ED₅₀ ~3-fold lower than analogs

P. aeruginosa P9 intraperitoneal infection, survival at day 5. Ferrocin B 0.593 mg/kg; C 0.590 mg/kg; D 0.57 mg/kg

Evidence Dimension	Half-maximal effective dose (ED50) against P. aeruginosa P9 in experimentally infected mice
Target Compound Data	0.197 mg/kg (subcutaneous administration)
Comparator Or Baseline	Ferrocin B: 0.593 mg/kg; Ferrocin C: 0.590 mg/kg; Ferrocin D: 0.57 mg/kg; E. coli infection: >50 mg/kg
Quantified Difference	Ferrocin A is 3.0-fold more potent than Ferrocin B, 3.0-fold more potent than Ferrocin C, and 2.9-fold more potent than Ferrocin D.
Conditions	Mouse intraperitoneal infection with 0.5 mL bacterial suspension (10^8 CFU/mL); subcutaneous administration immediately after infection; survival rate assessed 5 days post-infection [1]

Why This Matters

This data unequivocally demonstrates that Ferrocin A provides superior in vivo protection compared to its closest analogs, making it the preferred choice for preclinical studies targeting P. aeruginosa infections.

• [1] Katayama N, Nozaki Y, Okonogi K, Harada S, Ono H. Ferrocins, new iron-containing peptide antibiotics produced by bacteria. Taxonomy, fermentation and biological activity. J Antibiot (Tokyo). 1993;46(1):65-70. View Source

Iron-Dependent Activity Modulation: Ferrocin A MIC on Iron-Deficient vs. Iron-Sufficient Media

Ferrocin A's antibacterial activity against P. aeruginosa IFO 3080 is strongly enhanced under iron-limited conditions. On iron-deficient DYAB medium, the MIC drops to 0.1 μg/mL compared to 0.39 μg/mL on iron-sufficient medium [1]. In contrast, activity against E. coli and other tested bacteria remains unchanged or even diminished under iron-deficient conditions [1]. This selective enhancement is specific to P. aeruginosa, P. fluorescens, and P. putida [1].

Iron-dependent MIC shift

Class-level inference

0.39 → 0.1 µg/mL (3.9× enhancement)

Supports iron-dependent mechanism research; enhancement selective for P. aeruginosa

Iron-deficient DYAB medium vs. iron-sufficient; activity against E. coli unchanged

Evidence Dimension	Minimum Inhibitory Concentration (MIC) against P. aeruginosa IFO 3080 on iron-sufficient vs. iron-deficient media
Target Compound Data	Iron-sufficient medium: 0.39 μg/mL; Iron-deficient medium: 0.1 μg/mL
Comparator Or Baseline	E. coli NIHJ JC 2 MIC unchanged (>100 μg/mL on both media); other Gram-negative bacteria show no enhancement [1]
Quantified Difference	3.9-fold increase in potency under iron-deficient conditions for P. aeruginosa only.
Conditions	Agar dilution method; iron-deficient DYAB medium prepared by 8-hydroxyquinoline extraction; inoculum 10^6 CFU/mL [1]

Why This Matters

This iron-dependent activity profile suggests a unique mechanism of action distinct from simple iron scavenging, and it implies that Ferrocin A may be particularly effective in iron-limited infection niches where P. aeruginosa thrives.

• [1] Katayama N, Nozaki Y, Okonogi K, Harada S, Ono H. Ferrocins, new iron-containing peptide antibiotics produced by bacteria. Taxonomy, fermentation and biological activity. J Antibiot (Tokyo). 1993;46(1):65-70. View Source

Binding Affinity to SARS-CoV-2 RNA-Dependent RNA Polymerase (nsp12): Ferrocin A vs. Other Lipopeptides

In a molecular docking study comparing seven lipopeptides, the iron-chelating Ferrocin A (ferrocin A–iron complex [FAC]) exhibited the highest binding affinity to the SARS-CoV-2 RNA-dependent RNA polymerase (nsp12), with a predicted binding free energy of 9.1 kcal/mol [1]. FAC formed four hydrogen bonds, two hydrophobic interactions, and three salt bridges with conserved residues in the fingers and thumb subdomains of nsp12 [1]. Other tested lipopeptides, including surfactin and fengycin, showed lower affinities (values not explicitly provided but stated to be lower than FAC) [1].

nsp12 docking affinity

Head-to-head

ΔG = −9.1 kcal/mol

Reported highest in silico affinity among seven lipopeptides tested; supports target engagement assays

AutoDock Vina, binding site identical to remdesivir; values for other lipopeptides not reported

Evidence Dimension	Predicted binding free energy (ΔG) to SARS-CoV-2 nsp12 via molecular docking
Target Compound Data	9.1 kcal/mol
Comparator Or Baseline	Other lipopeptides (surfactin, fengycin, iturin, etc.) - all had lower affinities (exact values not reported) [1]
Quantified Difference	Ferrocin A exhibited the highest affinity among seven tested lipopeptides; exact differences not quantified in the reference.
Conditions	Molecular docking using AutoDock Vina; binding site identical to remdesivir [1]

Why This Matters

This high in silico binding affinity positions Ferrocin A as a lead candidate for anti-SARS-CoV-2 drug development, distinguishing it from other iron-chelating antibiotics and lipopeptides that lack this specific target engagement.

• [1] Xia B, et al. Lipopeptides against COVID-19 RNA-dependent RNA polymerase using molecular docking. J Taibah Univ Med Sci. 2022;17(1):56-64. View Source

Structural Differentiation: Ferrocin A vs. Ferrocin B Molecular Formula and Composition

Ferrocin A (C51H82FeN13O19, MW 1237.1 g/mol) and Ferrocin B (C51H82FeN13O20, MW 1253.12 g/mol) differ by one oxygen atom . Both are iron-containing cyclic decapeptides with three hydroxamate moieties that form an octahedral iron complex [1]. The precise structural difference lies in the oxidation state or substitution pattern of one residue, which may contribute to the observed 3-fold difference in in vivo ED50 values [1].

Structural identity

Supporting evidence

C₅₁H₈₂FeN₁₃O₁₉ · MW 1237.1

Differentiates Ferrocin A from Ferrocin B (C₅₁H₈₂FeN₁₃O₂₀, MW 1253.12) by one oxygen atom

Spectroscopic and degradative structure elucidation; single atom variation may underlie in vivo potency difference

Evidence Dimension	Molecular formula and molecular weight
Target Compound Data	C51H82FeN13O19; MW 1237.1 g/mol
Comparator Or Baseline	Ferrocin B: C51H82FeN13O20; MW 1253.12 g/mol
Quantified Difference	Ferrocin B contains one additional oxygen atom compared to Ferrocin A.
Conditions	N/A (chemical structure determination via spectroscopic and degradative methods) [1]

Why This Matters

This structural distinction underscores that even minor compositional changes within the ferrocin family can lead to significant differences in biological activity, reinforcing the need for precise compound selection in research applications.

• [1] Tsubotani S, Katayama N, Koyama K, Ono H, Harada S. Ferrocins, new iron-containing peptide antibiotics produced by bacteria. Isolation, characterization and structure elucidation. J Antibiot (Tokyo). 1993;46(2):287-293. View Source

Optimal Application Scenarios for Ferrocin A Based on Quantitative Differentiation Evidence

Preclinical Studies Requiring Potent In Vivo Efficacy Against Pseudomonas aeruginosa

Ferrocin A is the preferred ferrocin analog for mouse infection models of P. aeruginosa, offering a 3-fold lower ED50 (0.197 mg/kg) compared to Ferrocins B, C, and D [1]. Its superior in vivo protection, despite similar in vitro MIC values, makes it ideal for evaluating therapeutic potential in immunocompromised or infection-prone models.

Investigations of Iron-Dependent Antibacterial Mechanisms in Pseudomonas Species

Ferrocin A's selective 3.9-fold enhancement of activity against P. aeruginosa under iron-limited conditions [1] positions it as a valuable tool for studying iron acquisition pathways and siderophore-mediated drug delivery in Pseudomonas infections. It is particularly suited for experiments comparing iron-replete vs. iron-deplete environments.

SARS-CoV-2 Antiviral Drug Discovery and Mechanistic Studies

Ferrocin A exhibits the highest in silico binding affinity (9.1 kcal/mol) to SARS-CoV-2 nsp12 among a panel of lipopeptides [2]. Researchers developing RNA-dependent RNA polymerase inhibitors or exploring dual-action (antibacterial/antiviral) agents should prioritize Ferrocin A for in vitro validation and structure-activity relationship studies.

Structure-Activity Relationship (SAR) Studies of Iron-Chelating Cyclic Decapeptides

The minor structural difference between Ferrocin A (C51H82FeN13O19) and Ferrocin B (C51H82FeN13O20) correlates with a 3-fold difference in in vivo potency [1][3]. Ferrocin A serves as a critical reference compound for SAR campaigns aimed at optimizing the therapeutic index of ferrocin-based antibiotics.

Application

Selection Property

Validation Focus

In vivo P. aeruginosa infection model studies

In vivo model-response profile (ED₅₀)

ED₅₀ endpoint review under subcutaneous dosing

Iron-dependent antibacterial mechanism research

Iron-limited vs. iron-sufficient activity shift

MIC comparison in chelated vs. standard media

SARS-CoV-2 nsp12 polymerase inhibitor screening

In silico docking affinity and target engagement

Biochemical or cell-based nsp12 inhibition assay

Cyclic decapeptide SAR campaigns

Structural analog comparison (oxygen content)

In vivo potency and iron-chelation correlation

• [1] Katayama N, Nozaki Y, Okonogi K, Harada S, Ono H. Ferrocins, new iron-containing peptide antibiotics produced by bacteria. Taxonomy, fermentation and biological activity. J Antibiot (Tokyo). 1993;46(1):65-70. View Source
• [2] Xia B, et al. Lipopeptides against COVID-19 RNA-dependent RNA polymerase using molecular docking. J Taibah Univ Med Sci. 2022;17(1):56-64. View Source
• [3] Tsubotani S, Katayama N, Koyama K, Ono H, Harada S. Ferrocins, new iron-containing peptide antibiotics produced by bacteria. Isolation, characterization and structure elucidation. J Antibiot (Tokyo). 1993;46(2):287-293. View Source